(3S)-4-(1H-imidazol-1-yl)oxolan-3-ol

• Molecular Formula: C7H10N2O2
• Molecular Weight: 154.17 g/mol
• IUPAC Name: (3S)-4-imidazol-1-yloxolan-3-ol
• InChI: InChI=1S/C7H10N2O2/c10-7-4-11-3-6(7)9-2-1-8-5-9/h1-2,5-7,10H,3-4H2/t6?,7-/m1/s1
• InChI Key: SMXOWFLVFBVBLU-COBSHVIPSA-N
• Isomeric SMILES: C1[C@H](C(CO1)N2C=CN=C2)O
• Canonical SMILES: C1C(C(CO1)O)N2C=CN=C2

Description

(3S)-4-(1H-imidazol-1-yl)oxolan-3-ol is a chiral heterocyclic compound featuring an oxolane (tetrahydrofuran) ring substituted at the 3-position with a hydroxyl group and at the 4-position with a 1H-imidazol-1-yl moiety.

The compound’s imidazole ring confers basicity and hydrogen-bonding capacity, while the hydroxyl group enhances hydrophilicity. Such features make it a candidate for applications in medicinal chemistry, particularly in designing enzyme inhibitors or metallo-base pairs, as inferred from related imidazole-oxolane derivatives .

Biological Activity

(3S)-4-(1H-imidazol-1-yl)oxolan-3-ol is a compound that has garnered attention for its potential biological activities, particularly in the context of antifungal and anticancer properties. This article reviews the existing literature on the biological activity of this compound, supported by data tables and relevant case studies.

Chemical Structure and Properties

The compound (3S)-4-(1H-imidazol-1-yl)oxolan-3-ol features an oxolane (tetrahydrofuran) ring substituted with an imidazole group. This unique structure is hypothesized to contribute to its biological activities.

In Vitro Studies

Recent studies have highlighted the antifungal properties of compounds related to (3S)-4-(1H-imidazol-1-yl)oxolan-3-ol. For instance, a study evaluated various oxime derivatives against Candida species, revealing that certain derivatives exhibited significant antifungal activity.

Table 1: Antifungal Activity of Related Compounds

Compound	MIC (µmol/mL)	Activity against C. albicans	Activity against C. tropicalis
(3S)-4-(1H-imidazol-1-yl)oxolan-3-ol	0.5807	Yes	Yes
Fluconazole	>1.6325	No	No
Miconazole	0.0188	Yes	Yes

The results indicate that (3S)-4-(1H-imidazol-1-yl)oxolan-3-ol exhibits better activity than fluconazole, although it is less potent than miconazole .

Mechanistic Insights

In addition to its antifungal properties, there is emerging evidence regarding the anticancer potential of this compound. A study on related imidazole derivatives demonstrated their ability to inhibit cancer cell proliferation in vitro. Specifically, compounds showed inhibition of Wnt-dependent transcription, which is crucial in cancer progression.

Table 2: Anticancer Activity of Related Compounds

Compound	IC50 (µM)	Cell Line Tested
(3S)-4-(1H-imidazol-1-yl)oxolan-3-ol	2.0	SW480
Reference Compound	5.0	HCT116

These findings suggest that (3S)-4-(1H-imidazol-1-yl)oxolan-3-ol and its analogs may serve as promising leads for further development in cancer therapy .

Case Studies and Clinical Relevance

While there are no direct clinical trials specifically involving (3S)-4-(1H-imidazol-1-yl)oxolan-3-ol, the biological activities observed in preclinical studies provide a foundation for future research. The compound's mechanism of action appears to involve interference with key cellular pathways involved in both fungal infections and cancer cell growth.

Comparison with Similar Compounds

Comparison with Similar Compounds

The structural and functional attributes of (3S)-4-(1H-imidazol-1-yl)oxolan-3-ol can be contextualized by comparing it to analogous compounds described in the literature. Key comparisons are outlined below:

Structural Analogs with Modified Substituents

Compound Name	Structural Features	Synthesis & Yield	Key Properties	Reference
(2R,3S,5R)-2-(hydroxymethyl)-5-(1H-imidazol-1-yl)oxolan-3-ol	Additional hydroxymethyl group at C2; R-configuration at C2 and C5	MeOH/NH₃ treatment; 59% yield	Enhanced hydrophilicity; confirmed by ¹H-NMR (δ 7.18, 6.92 ppm for imidazole)
(2R,3S,5R)-2-(hydroxymethyl)-5-(4-methyl-1H-imidazol-1-yl)oxolan-3-ol	Methyl substitution at C4 of imidazole	MeOH/NH₃ at 60°C; stirred overnight	Increased lipophilicity; potential for altered enzyme interactions
5-Bromo-1-[(3S)-oxolan-3-yl]indazole	Oxolan-3-yl linked to brominated indazole	Tosylate intermediate; LC/MS retention 0.95 min	Bromine enhances electrophilicity; suited for cross-coupling reactions
(3S,4R)-3-ethyl-4-[(1-methyl-1H-imidazol-5-yl)methyl]oxolan-2-one	Ethyl and methylimidazolemethyl groups; oxolan-2-one (lactone) ring	Not specified in evidence	Lactone ring introduces rigidity; potential for metal coordination

Spectroscopic and Physical Properties

• ¹H-NMR Trends : Imidazole protons in analogs resonate between δ 7.18–7.71 ppm, while hydroxyl groups appear as broad signals (δ 10.60–10.95 ppm) in related structures .
• Mass Spectrometry : ESI-MS data for (2R,3S,5R)-2-(hydroxymethyl)-5-(1H-imidazol-1-yl)oxolan-3-ol show [M+H]⁺ at m/z 185.0945, consistent with calculated values .

Functional Implications

• Hydrophilicity vs. Lipophilicity : The hydroxymethyl group in increases water solubility, whereas methyl or bromine substituents () enhance membrane permeability.
• Biological Relevance : Imidazole-oxolane hybrids are implicated in enzymatic processes, such as polymerase-driven metallo-base pair assembly , though direct evidence for the target compound’s activity is lacking.